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Compound of Interest

Compound Name:
5-Chloro-2-ethoxy-

benzenemethanamine

Cat. No.: B13624551

Get Quote

Physicochemical Identity & Strategic Utility
5-Chloro-2-ethoxy-benzenemethanamine (Synonyms: 5-Chloro-2-ethoxybenzylamine) is a

primary benzylamine derivative used extensively as a "warhead" or linker in medicinal

chemistry. Its structural features—a lipophilic ethoxy group and an electron-withdrawing

chlorine atom—modulate the pKa and metabolic stability of the resulting pharmacophores,

making it a critical building block for:

GPCR Ligands: Precursor for benzamide derivatives targeting 5-HT4 or D2 receptors.

Kinase Inhibitors: Used in Schiff base condensations to form heterocyclic cores.

Agrochemicals: A scaffold for chloronicotinyl-like pesticides.

Key Chemical Properties
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Property Value / Characteristic Operational Implication

CAS Number 938241-06-6
Use for inventory tracking and

regulatory filing.

Molecular Formula C₉H₁₂ClNO MW: 185.65 g/mol .

Physical State Liquid or Low-Melting Solid
Likely viscous; requires

heating or solvent for transfer.

Basicity (pKa) ~9.0–9.5 (Predicted)
Strong base; incompatible with

acids and acid chlorides.

Reactivity Nucleophilic, Air-Sensitive

Critical: Rapidly absorbs

atmospheric CO₂ to form solid

carbamates/carbonates.

Hazard Toxicology & Risk Assessment Logic
As a primary amine, this compound poses acute risks associated with alkalinity and tissue

destruction. The following risk assessment relies on Read-Across Toxicology from structurally

similar benzylamines (e.g., 2-chlorobenzylamine).

Core Hazards (GHS Classification)
H314: Causes severe skin burns and eye damage (Skin Corr.[2] 1B).

Mechanism:[2] Saponification of membrane lipids and denaturation of proteins upon

contact.

H302: Harmful if swallowed.[3][4]

H317: May cause an allergic skin reaction (Sensitizer).[5]

Risk Management Decision Tree
The following diagram illustrates the logical flow for assessing and mitigating risks before

opening the reagent bottle.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.fishersci.com/store/msds?partNumber=AC103340250&countryCode=US&language=en
https://download.basf.com/p1/000000000030788415_SDS_CPA_US/en_US/Poncho%252CAPU_30788415_SDS_CPA_US_en_3-0.pdf
https://www.carlroth.com/medias/SDB-23P7-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNTQ3Mjl8YXBwbGljYXRpb24vcGRmfGFEQTBMMmcxTnk4NU1UY3pPVFl5TVRrME9UYzBMMU5FUWw4eU0xQTNYMGRDWDBWT0xuQmtaZ3w2MDc3OTkxN2Q3ZDI0NDI3YmI3YWMwMjg5NzlmZDdkMmEwZGMwNzZjMDJiMWU2ZjdhYmJhYWQwMzY1OTRmMzRi
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13624551?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Identification
(Corrosive, Air-Sensitive)

Exposure Routes
(Inhalation, Dermal, Ocular)

 Defines

Engineering Controls
(Fume Hood, Inert Gas)

 Mitigated by

Personal Protective Equipment
(Nitrile + Neoprene, Face Shield)

 Supplemented by

Experimental Execution
(Schlenk/Syringe Technique)

 Enables Safe

Click to download full resolution via product page

Figure 1: Risk Assessment Logic Flow. This hierarchy of controls prioritizes engineering

barriers (inert atmosphere) over PPE.

Storage & Stability Protocols
The Silent Killer of Purity: Carbon Dioxide. Primary benzylamines are "CO₂ sponges."

Exposure to ambient air for even minutes can result in the formation of white crusts

(ammonium carbamate salts), which alters stoichiometry in sensitive reactions (e.g., amide

couplings).

Storage Standard Operating Procedure (SOP)
Atmosphere: Store strictly under Argon or Nitrogen.
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Container: Use septum-sealed vials or Schlenk flasks. Avoid simple screw-cap bottles for

long-term storage once the original seal is broken.

Temperature: Refrigerate (2–8°C) to slow oxidation, but equilibrate to room temperature

before opening to prevent water condensation.

Emergency Response & First Aid
Ocular Contact: Immediate irrigation is non-negotiable. Use an eyewash station for 15

minutes. Note: Alkaline burns penetrate deeper than acid burns; speed is critical to prevent

corneal opacification.

Skin Contact: Drench with water.[2][5][6] Do not use vinegar (acid) to neutralize on skin, as

the exothermic reaction can worsen the burn.

Spill Cleanup:

Evacuate the immediate area.

Don full PPE (including respiratory protection if aerosolized).

Absorb with an inert material (Vermiculite/Sand).

Neutralization: Treat the waste with dilute acetic acid in a fume hood before disposal to

avoid pH violations in waste streams.

Operational Workflow: Air-Free Handling
To maintain the integrity of the amine and ensure operator safety, use Schlenk Line or Syringe

Transfer techniques. Pouring is discouraged due to splash risk and air exposure.

Protocol: Inert Atmosphere Transfer
This workflow ensures the reagent never contacts ambient atmosphere.

Preparation: Oven-dry all glassware and needles. Flush the receiving flask with N₂.
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Pressurization: Insert a N₂ line (via needle) into the reagent bottle septum to create positive

pressure.

Withdrawal: Use a gastight syringe with a long stainless steel needle.

Transfer: Inject the amine into the reaction vessel through its septum.

Reagent Bottle
(Septum Sealed)

Insert N2 Line
(Positive Pressure)

 Step 1 Withdraw Liquid
(Gastight Syringe)

 Step 2 Inject to Flask
(Under Argon)

 Step 3 Wash Needle
(Immediate MeOH Rinse)

 Step 4
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Figure 2: Inert Atmosphere Transfer Workflow. This method prevents carbamate formation and

minimizes inhalation risk.

Experimental Application: Amide Coupling
When using this amine to synthesize a benzamide derivative:

Activation: Activate the carboxylic acid partner (e.g., with HATU/DIPEA) before adding the

amine.

Addition: Add the 5-Chloro-2-ethoxybenzylamine dropwise at 0°C.

Monitoring: Monitor pH. The reaction consumes base; ensure the system remains basic (pH

> 8) to keep the amine nucleophilic (unprotonated).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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